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The table below summarizes the key characteristics of cabazitaxel as established in the scientific literature.

This data serves as a baseline for understanding the parent compound.

Property Description of Cabazitaxel

IUPAC Name (1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-(Acetyloxy)-15-{[(2R,3S)-3-
{[(tert-butoxy)carbonyl]amino}-2-hydroxy-3-

phenylpropanoyl]oxy}-1-hydroxy-9,12-dimethoxy-10-methyl-11-oxo-
5,6,8,8a,9,10,11,12-octahydro-4H-spiro[oxirene-2,6-

tricyclo[7.3.1.0³,⁷]trideca[1,2]benzene]-10-yl benzoate [1]

Chemical
Formula

C₄₅H₅₇NO₁₄ [2] [1]

Molecular
Weight

835.9324 g/mol [1]

Mechanism
of Action

Binds to β-tubulin subunit, stabilizes microtubules, inhibits depolymerization, and

disrupts mitotic and interphase cellular functions, leading to cell cycle arrest and
apoptosis [2] [1].

Metabolism Primarily hepatically metabolized by CYP3A4/5 (80-90%); to a lesser extent by
CYP2C8 [2] [1].
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Property Description of Cabazitaxel

Primary
Elimination
Route

Feces (76% of dose) [1].

Mass Spectrometry and the Role of Cabazitaxel-d6

While clinical studies focus on the drug's efficacy, in bioanalytical chemistry, a deuterated analog like

cabazitaxel-d6 is primarily used as an internal standard for Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) quantification [2].

Deuterated internal standards are chemically identical to the analyte but have slightly different mass due to

deuterium atoms, allowing instrument to distinguish them. Their use corrects for sample preparation losses

and instrument variability, ensuring accurate and precise measurement of cabazitaxel concentration in

biological samples like plasma [2].

The following diagram illustrates the typical workflow for quantifying cabazitaxel in a biological sample

using LC-MS/MS with a deuterated internal standard.
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Start: Biological Sample
(e.g., Plasma)

1. Add Internal Standard
(Spike in Cabazitaxel-d6)

2. Sample Preparation
(Protein Precipitation,

 Solid-Phase Extraction)

3. Liquid Chromatography (LC)
(Separate cabazitaxel from
 other matrix components)

4. Ionization
(Electrospray Ionization - ESI)

(Convert molecules to ions)

5. Mass Spectrometry (MS/MS)
(Q1: Select precursor ion

Q2: Fragment ion
Q3: Detect product ion)

6. Data Analysis
(Calculate analyte concentration
using analyte/IS response ratio)

Click to download full resolution via product page
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Since a direct comparison for therapeutic performance may not exist, here are suggestions to find more

specialized analytical data:

Search Analytical Vendor Catalogs: Companies like Sigma-Aldrich, Cayman Chemical, or TLC
Pharmaceutical Standards often provide datasheets for compounds like cabazitaxel-d6, which may

include basic mass spectrometry data.
Refine Literature Search: Use specific search terms on academic platforms like PubMed and

Google Scholar. Try queries such as "LC-MS/MS method validation cabazitaxel human plasma"
or "cabazitaxel deuterated internal standard quantification" to find detailed analytical papers.

Consult Pharmacopoeias: Regulatory documents from the FDA or EMA approving cabazitaxel may
contain references to the bioanalytical methods used in clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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